Cas no 3301-61-9 (Kauran-18-oic acid,16,17-dihydroxy-, (4a)-)

• Product Name: Kauran-18-oic acid,16,17-dihydroxy-, (4a)-
• CAS No: 3301-61-9
• MF: C₂₀H₃₂O₄
• MW: 336.465686798096
• CID: 320725
• PubChem ID: 442023
• Update Time: 2025-04-19

Kauran-18-oic acid,16,17-dihydroxy-, (4a)- Chemical and Physical Properties

Names and Identifiers

• Kauran-18-oic acid,16,17-dihydroxy-, (4a)-
• ent-16β,17-Dihydroxykauran-19-oic acid
• Diterpenoid SP-II
• 16,17-dihydroxykaurenic acid
• [ "" ]
• AKOS032948609
• 16beta,17-dihydroxy-ent-kauran-19-oic acid
• FS-9761
• ent-16beta,17-Dihydroxy-19-kauranoic acid
• DTXSID60331721
• (1S,4S,5R,9S,10R,13R,14R)-14-hydroxy-14-(hydroxymethyl)-5,9-dimethyltetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
• E-16.alpha.,17-Dihydroxykauran-19-oic acid
• Q27106432
• hydroxy-(hydroxymethyl)-dimethyl-[?]carboxylic acid
• CS-0024268
• 3301-61-9
• ent-16,17-Dihydroxykauran-19-oic acid
• HY-N3814
• CHEBI:4661
• C09087
• A,17-Dihydroxykauran-19-oic acid
• ent-16
• ent-16beta,17-Dihydroxykauran-19-oic acid
• 74365-74-5
• Kauran-18-oic acid, 16,17-dihydroxy-
• 16alpha,17-Dihydroxy-ent-kauran-19-oic acid
• (-)-16alpha,17-Dihydroxy-ent-kauran-19-oic acid
• 16beta,17-dihydroxy-ent-kaurane-19-oic acid
• DA-63214
• ent-16beta,17-Dihydroxy-19-kauraic acid

• Inchi： 1S/C20H32O4/c1-17-7-3-8-18(2,16(22)23)14(17)6-9-19-10-13(4-5-15(17)19)20(24,11-19)12-21/h13-15,21,24H,3-12H2,1-2H3,(H,22,23)/t13-,14+,15+,17-,18-,19+,20+/m1/s1
• InChI Key： MRBLTWPEPGRXQN-INIPNLRTSA-N
• SMILES： O[C@]1(CO)C[C@@]23CC[C@@H]4[C@@](C(=O)O)(C)CCC[C@@]4(C)[C@@H]2CC[C@@H]1C3

Computed Properties

• Exact Mass: 336.23000
• Monoisotopic Mass: 336.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 505.6±35.0 °C at 760 mmHg
• Flash Point: 273.6±22.4 °C
• PSA: 77.76000
• LogP: 3.20730
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

Kauran-18-oic acid,16,17-dihydroxy-, (4a)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids